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Compound of Interest

Compound Name: Calcifediol monohydrate

Cat. No.: B7805457 Get Quote

Executive Summary & Scientific Rationale
While often categorized colloquially as "Vitamin D," Calcifediol Monohydrate (25-

hydroxyvitamin D3) is a potent, bioactive seco-steroid metabolite.[1] Unlike standard

cholecalciferol, this compound bypasses the hepatic hydroxylation rate-limiting step, making it

significantly more potent and biologically available.[1]

The Core Safety Thesis: Treat Calcifediol Monohydrate as a High-Potency Active

Pharmaceutical Ingredient (HPAPI). Its lipophilic nature allows for rapid bioaccumulation in

adipose tissue, leading to potential delayed toxicity (hypercalcemia) and persistence in aquatic

environments. Therefore, standard "down-the-drain" disposal is strictly prohibited.[1] The only

validated disposal method is high-temperature incineration.[1]

Hazard Profile & Physical Properties
Before initiating disposal, operators must understand the specific risks that dictate our

protocols.
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Parameter Data / Specification Operational Implication

GHS Classification

Acute Tox. 2

(Oral/Dermal/Inhal); STOT RE

1

Fatal if swallowed or inhaled.

[1][2][3][4] Zero-tolerance for

dust generation.

Signal Word DANGER
Requires isolated handling

(fume hood/glove box).

Aquatic Toxicity Category 4 (H413)
Strict Sewer Prohibition. Never

flush.

Physical State
White to off-white crystalline

powder

High risk of electrostatic

dispersion.[1]

Reactivity Sensitive to light and air
Waste containers must be

opaque or amber.[1]

Regulatory Framework (RCRA & Global)
In the United States, Calcifediol Monohydrate falls under the Resource Conservation and

Recovery Act (RCRA).[1] While not explicitly "P-listed" (like nicotine), its acute toxicity profile

(LD50 data) often necessitates management as Hazardous Waste Pharmaceuticals under 40

CFR Part 266 Subpart P (for healthcare/labs) or as characteristic hazardous waste.[1]

Waste Code Recommendation: If not specifically listed in your state, manage as Toxic Solid,

Organic, N.O.S.[1]

DOT Shipping Name: UN2811, Toxic solids, organic, n.o.s.[1] (Calcifediol), 6.1, PG II.[1]

Step-by-Step Disposal Protocol
Phase A: Segregation & Packaging
Objective: Prevent cross-contamination and environmental release during storage.[1]

Primary Containment:

Place the substance (powder or solution) into a chemically compatible, rigid container

(High-Density Polyethylene - HDPE is preferred).[1]
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Why: HDPE resists the lipophilic nature of the compound and prevents leaching.

Deactivation (Trace Residues Only):

For trace residues in glassware, rinse with a 10% Sodium Hypochlorite (Bleach) solution

or a strong ethanol solvent.

Mechanism:[1][3][5][6][7][8] Vitamin D analogs are sensitive to oxidation.[1] Bleach

degrades the conjugated triene system, reducing biological activity [1].

Collect all rinsate as hazardous waste.[1] Do not pour rinsate down the drain.

Secondary Containment:

Seal the primary container and place it inside a clear, 6-mil hazardous waste bag or a

secondary rigid bin.[1]

Twist and tape the bag neck (gooseneck seal) to ensure an airtight closure.

Phase B: Labeling
Every container must be labeled immediately upon filling.[1]

Label Text: "HAZARDOUS WASTE - TOXIC."[1]

Constituents: "Calcifediol Monohydrate (25-hydroxyvitamin D3)."[1][4][5][9]

Phase C: Final Destruction
Method:High-Temperature Incineration.[1]

Transfer waste to a licensed Treatment, Storage, and Disposal Facility (TSDF).[1]

Prohibited Methods: Autoclaving (insufficient for chemical destruction), Landfill (leaching

risk), and Sewer discharge (bioaccumulation risk).[1]

Spill Management Workflow
In the event of a spill, immediate containment is critical to prevent aerosolization.
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SPILL DETECTED

1. Assess Volume & State
(Solid vs. Liquid)

2. Don PPE:
N95/P100 Respirator,

Double Nitrile Gloves, Goggles

SOLID SPILL:
Cover with damp paper towel

to prevent dust

Powder

LIQUID SPILL:
Absorb with Diatomite

or Universal Binder

Solution

3. Scoop into
Wide-Mouth Waste Jar

4. Decontaminate Surface:
Scrub with 10% Bleach

then 70% Ethanol

5. Verify Cleanliness
(UV Light Inspection if applicable)

6. Label as Hazardous Waste
(Send to Incineration)

Click to download full resolution via product page
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Figure 1: Immediate response logic for Calcifediol spills. Note the emphasis on preventing dust

generation for solids.

Waste Stream Decision Logic
Use this logic gate to determine the correct disposal path for various lab materials

contaminated with Calcifediol.

Contaminated Item Analyze Type

Bulk Chemical
(Expired/Unused)

Trace Residue
(Empty Vials/Pipettes)

Stock Solutions
(High Conc.)

Solid Hazardous Waste
(Bin A)

Solid

Is it 'RCRA Empty'?
(<3% by weight remaining)

Liquid Hazardous Waste
(Bin B)

No (Visible Residue)

Glass Disposal
(Triple Rinsed)

Yes (Triple Rinsed)

Click to download full resolution via product page

Figure 2: Classification workflow for segregating bulk waste from trace residues.[1] Note: When

in doubt, default to Hazardous Waste (Bin A/B).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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